Cas no 883899-05-6 (Benzonitrile, 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro-)

• Product name: Benzonitrile, 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro-
• CAS No: 883899-05-6
• MF: C₁₂H₁₃BNO₂F
• MW: 233.047
• CID: 4289880

Benzonitrile, 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro-

Additional information on Benzonitrile, 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro-

Benzonitrile, 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro-

The compound Benzonitrile, 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro (CAS No: 883899-05-6) is a highly specialized organic molecule with significant applications in modern chemical synthesis and materials science. This compound is characterized by its unique structure, which combines a benzonitrile group with a substituted dioxaborinane moiety. The presence of the fluoro substituent at the 2-position further enhances its reactivity and selectivity in various chemical reactions.

Recent advancements in organoboron chemistry have brought this compound into the spotlight. Researchers have demonstrated that the dioxaborinane group in Benzonitrile, 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro exhibits exceptional stability and reactivity under mild conditions. This makes it an ideal candidate for use in Suzuki-Miyaura cross-coupling reactions, where it serves as a versatile boronic acid surrogate. The ability of this compound to participate in these reactions without the need for harsh conditions has significantly expanded its utility in the synthesis of complex organic molecules.

The synthesis of Benzonitrile, 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the dioxaborinane ring through a [4+1] cycloaddition reaction and subsequent functionalization to introduce the benzonitrile and fluoro groups. The optimization of these steps has been a focus of recent studies, leading to improved yields and higher purity of the final product.

In terms of applications, Benzonitrile, 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro has found extensive use in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to act as a bioisostere for other functional groups has made it valuable in designing molecules with improved pharmacokinetic profiles. Additionally, this compound has been employed in the development of advanced materials such as organic light-emitting diodes (OLEDs) and polymer-based electronics.

Recent studies have also explored the potential of Benzonitrile, 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro as a building block for constructing heterocyclic frameworks. Its unique electronic properties make it an attractive substrate for various cyclization reactions. For instance, researchers have successfully utilized this compound to synthesize novel bicyclic structures with potential applications in catalysis and sensor technology.

The development of efficient analytical methods for characterizing Benzonitrile, 3-(5,5-dimethyl-1,3